Ethyl 2-(acetylamino)-7-chloro-6-formyl-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-acetamido-7-chloro-6-formyl-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C14H12ClNO4S/c1-3-20-14(19)10-9-5-4-8(6-17)11(15)12(9)21-13(10)16-7(2)18/h4-6H,3H2,1-2H3,(H,16,18)
• InChI Key: QKJBAAIPKRRPCF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1C=CC(=C2Cl)C=O)NC(=O)C
• Molecular Formula: C14H12ClNO4S
• Molecular Weight: 325.8 g/mol

Description

Ethyl 2-(acetylamino)-7-chloro-6-formyl-1-benzothiophene-3-carboxylate, also known as EAA, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of benzothiophene derivatives and has been found to exhibit various biological activities, making it a promising candidate for further investigation.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research has investigated the chemical reactions and structural properties of various substituted thiophene compounds. For instance, the interaction of chloral with different substituted anilines and thioglycolic acid led to the formation of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones. Such reactions were insightful, especially considering the different intermediates that can form during the reaction of chloral with amines. High-resolution spectroscopy and ab initio calculations provided insights into the conformation of the resulting compounds (Issac & Tierney, 1996).

Biochemical and Biological Studies

Some derivatives of ethyl benzothiophene, like ethyl tertiary-butyl ether (ETBE), have been extensively studied for their toxicological effects and metabolism. ETBE is used in gasoline to reduce emissions and maintain high octane numbers. Research delved into the metabolic pathways of ETBE, its effects on organs like the kidneys and liver, and its overall toxicity profile (Mcgregor, 2007). Moreover, the biodegradation and fate of ETBE in soil and groundwater were reviewed, providing insights into the microbial degradation pathways and the impact of environmental factors on ETBE's degradation and fate (Thornton et al., 2020).

Antioxidant Capacity Assessment

In a different domain, the compound's derivatives were utilized in assessing antioxidant capacities. The ABTS/PP decolorization assay is a prevalent method for determining antioxidant capacity. The review delineated the reaction pathways involved in the ABTS/potassium persulfate decolorization assay, highlighting the complexity of these reactions and the potential biases they might introduce in antioxidant capacity evaluations (Ilyasov et al., 2020).